(Z)-ethyl 4-((2-cyano-2-(4-(p-tolyl)thiazol-2-yl)vinyl)amino)benzoate

• IUPAC Name: ethyl 4-[[(Z)-2-cyano-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzoate
• InChI: InChI=1S/C22H19N3O2S/c1-3-27-22(26)17-8-10-19(11-9-17)24-13-18(12-23)21-25-20(14-28-21)16-6-4-15(2)5-7-16/h4-11,13-14,24H,3H2,1-2H3/b18-13-
• InChI Key: CSQZHYCSGIPVJA-AQTBWJFISA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)C
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)C
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

(Z)-ethyl 4-((2-cyano-2-(4-(p-tolyl)thiazol-2-yl)vinyl)amino)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Polymeric Material Enhancement
Research has focused on enhancing polymeric materials' properties through modification with various amine compounds, including thiazole derivatives. These modifications have led to polymers with increased thermal stability and promising biological activities, suggesting potential in medical applications (Aly & El-Mohdy, 2015).

Heterocyclic Compound Synthesis
The synthesis of polysubstituted pyrroles and pyrrolo[2,3-b]-1,4-thiazines demonstrates the versatility of thiazole derivatives in organic synthesis. These compounds are achieved through solvent-controlled reactions, providing a pathway to multifunctional heterocycles (Cheng et al., 2008).

Photoluminescent Property Investigation
Research into 3,4-ethylenedioxythiophene (EDOT) derivatives, including thiazole-containing compounds, has explored their photoluminescent properties. Such studies contribute to the development of materials for optoelectronic applications (Pepitone et al., 2003).

Development of Polymeric Biocides
Investigations into poly(ethylene-co-vinyl alcohol) derivatives modified with antimicrobial agents, including thiazole derivatives, have shown enhanced antimicrobial activities. This research suggests applications in creating antimicrobial polymeric materials (Park et al., 2004).

Future Directions

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